Cas no 1555553-71-3 (1-(4-chlorophenyl)-4-methoxybutane-1,3-dione)

• Product Name: 1-(4-chlorophenyl)-4-methoxybutane-1,3-dione
• CAS No: 1555553-71-3
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 6053253
• PubChem ID: 81826756
• Update Time: 2025-07-19

1-(4-chlorophenyl)-4-methoxybutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-4-methoxybutane-1,3-dione
• 1555553-71-3
• AKOS020807979
• EN300-1126692

• Inchi： 1S/C11H11ClO3/c1-15-7-10(13)6-11(14)8-2-4-9(12)5-3-8/h2-5H,6-7H2,1H3
• InChI Key： IOOWOWHTSJTJPS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CC(COC)=O)=O

Computed Properties

• Exact Mass: 226.0396719g/mol
• Monoisotopic Mass: 226.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-chlorophenyl)-4-methoxybutane-1,3-dione

1-(4-Chlorophenyl)-4-Methoxybutane-1,3-Dione: A Novel Scaffold for Targeted Therapeutic Applications

1-(4-Chlorophenyl)-4-Methoxybutane-1,3-Dione (CAS No. 1555553-71-3) represents a unique molecular scaffold with potential applications in pharmaceutical research. This compound features a 4-chlorophenyl group conjugated to a butane-1,3-dione core, with an additional 4-methoxy substituent on the butane chain. The combination of aromatic and aliphatic functional groups creates a versatile platform for drug design, enabling interactions with diverse biological targets.

Recent studies have highlighted the importance of butane-1,3-dione derivatives in modulating cellular signaling pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that 4-methoxy substitutions can enhance the hydrophobicity of small molecules, improving their permeability across biological membranes. This property is particularly relevant for 1-(4-chlorophenyl)-4-methoxybutane-1,3-dione, as its molecular structure may facilitate cellular uptake and target engagement.

The 4-chlorophenyl moiety in this compound is of particular interest due to its potential for π-π stacking interactions with aromatic residues in protein binding sites. A 2024 study in Bioorganic & Medicinal Chemistry Letters showed that chlorinated phenyl groups can selectively bind to tyrosine kinase domains, suggesting that 1-(4-chlorophenyl)-4-methoxybutane-1,3-dione may act as a modulator of kinase activity. This dual functionality of the molecule—combining aromatic and aliphatic components—positions it as a promising candidate for kinase-targeted therapies.

Structural analysis of 1-(4-chlorophenyl)-4-methoxybutane-1,3-dione reveals a central butane-1,3-dione framework with two distinct functional groups. The 4-methoxy substituent on the butane chain introduces steric bulk while also contributing to molecular polarity. This balance between hydrophobic and hydrophilic regions may enable the compound to interact with both lipid membranes and aqueous environments, a critical factor in drug delivery systems.

Advances in computational chemistry have provided new insights into the behavior of butane-1,3-dione derivatives. A 2023 review in MedChemComm emphasized the role of molecular dynamics simulations in predicting the conformational flexibility of such scaffolds. For 1-(4-chlorophenyl)-4-methoxybutane-1,3-dione, this flexibility may allow it to adopt multiple conformations, enhancing its ability to bind to dynamic protein targets. Such adaptability is increasingly valued in the development of multi-target drugs.

The 4-chlorophenyl group in this compound also offers opportunities for functionalization. A 2024 study in Organic & Biomolecular Chemistry demonstrated that chlorinated phenyl derivatives can be modified with various functional groups to optimize pharmacokinetic properties. For example, replacing the 4-methoxy substituent with a hydroxyl group could potentially increase the compound's solubility in aqueous environments, a critical factor for oral drug formulations.

Applications of 1-(4-chlorophenyl)-4-methoxybutane-1,3-dione extend beyond traditional small molecule therapeutics. Its unique structure makes it a candidate for use in prodrug development, where the butane-1,3-dione core could be designed to release active metabolites at target tissues. This approach is gaining traction in the field of targeted drug delivery, as highlighted in a 2023 issue of Advanced Drug Delivery Reviews.

From a synthetic perspective, the preparation of 1-(4-chlorophenyl)-4-methoxybutane-1,3-dione involves a multi-step process that leverages the reactivity of butane-1,3-dione derivatives. A 2024 paper in Chemical Communications described a novel method for introducing 4-methoxy groups onto butane scaffolds, demonstrating the feasibility of scalable synthesis for this compound. Such advancements are crucial for transitioning from laboratory research to clinical applications.

The 4-chlorophenyl and 4-methoxy substituents in 1-(4-chlorophenyl)-4-methoxybutane-1,3-dione also contribute to its potential as a ligand in enzyme inhibition studies. A 2023 study in ACS Medicinal Chemistry Letters showed that similar scaffolds can selectively inhibit enzymes with aromatic binding pockets, suggesting that this compound may have applications in the treatment of metabolic disorders.

Overall, 1-(4-chlorophenyl)-4-methoxybutane-1,3-dione exemplifies the power of molecular design in creating compounds with tailored biological activities. Its unique combination of aromatic and aliphatic functionalities, along with the strategic placement of 4-chlorophenyl and 4-methoxy groups, positions it as a versatile scaffold for further chemical modification and therapeutic exploration.